7-Methylguanine 7-Methylguanine 7-Methylguanine is a metabolite of the natural purine base whose N9 position is available for chemical modifications. This genotoxic adduct can be generated by DNA methylation and has been used as a probe of protein-DNA interactions and for DNA sequencing methods. It is also considered to be a carcinogenic biomarker for cigarette smoking that is detectable in urine.
Brand Name: Vulcanchem
CAS No.: 578-76-7
VCID: VC0141273
InChI: InChI=1S/C6H7N5O/c1-11-2-8-4-3(11)5(12)10-6(7)9-4/h2H,1H3,(H3,7,9,10,12)
SMILES: CN1C=NC2=C1C(=O)N=C(N2)N
Molecular Formula: C6H7N5O
Molecular Weight: 165.15 g/mol

7-Methylguanine

CAS No.: 578-76-7

Reference Standards

VCID: VC0141273

Molecular Formula: C6H7N5O

Molecular Weight: 165.15 g/mol

7-Methylguanine - 578-76-7

CAS No. 578-76-7
Product Name 7-Methylguanine
Molecular Formula C6H7N5O
Molecular Weight 165.15 g/mol
IUPAC Name 2-amino-7-methyl-3H-purin-6-one
Standard InChI InChI=1S/C6H7N5O/c1-11-2-8-4-3(11)5(12)10-6(7)9-4/h2H,1H3,(H3,7,9,10,12)
Standard InChIKey FZWGECJQACGGTI-UHFFFAOYSA-N
Isomeric SMILES CN1C=NC2=C1C(=O)N=C(N2)N
SMILES CN1C=NC2=C1C(=O)N=C(N2)N
Canonical SMILES CN1C=NC2=C1C(=O)N=C(N2)N
Appearance Assay:≥98%A crystalline solid
Description 7-Methylguanine is a metabolite of the natural purine base whose N9 position is available for chemical modifications. This genotoxic adduct can be generated by DNA methylation and has been used as a probe of protein-DNA interactions and for DNA sequencing methods. It is also considered to be a carcinogenic biomarker for cigarette smoking that is detectable in urine.
Synonyms 2-Amino-1,7-dihydro-7-methyl-6H-purin-6-one; 2-Amino-7-methylhypoxanthine; N7-Methylguanine; NSC 193444; NSC 19647
PubChem Compound 11361
Last Modified Nov 12 2021
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